2-(4,6-dimethylpyrimidin-2-ylthio)-N-(4-bromo-2-methylphenyl)acetamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C15H16BrN3OS/c1-9-6-12(16)4-5-13(9)19-14(20)8-21-15-17-10(2)7-11(3)18-15/h4-7H,8H2,1-3H3,(H,19,20)
• InChI Key: AQNASPALORBHKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=C(C=C(C=C2)Br)C)C
• Molecular Formula: C15H16BrN3OS
• Molecular Weight: 366.3 g/mol

Description

2-(4,6-dimethylpyrimidin-2-ylthio)-N-(4-bromo-2-methylphenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BRD-73954 and is a member of the thiazolidinone family of compounds. In

Scientific Research Applications

Biological and Pharmacological Research

Acetamide derivatives are extensively studied for their biological effects, including antiviral, antitumor activities, and their role in pharmacology. For instance, the review of acetamide, formamide, and their derivatives highlights the commercial importance and extensive research on the biological consequences of exposure to these chemicals, emphasizing their varied biological responses and potential usage in different applications (Kennedy, 2001).

Environmental Impact and Degradation

Research on the environmental protection aspects, particularly focusing on the adsorptive elimination of acetaminophen (an acetamide derivative) from water, showcases the scientific community's interest in mitigating the environmental impact of these compounds. This includes investigations into adsorption technologies, degradation pathways, and the environmental toxicology of acetamide derivatives (Igwegbe et al., 2021).

Pharmacokinetics and Toxicology

Studies on the pharmacokinetics, pharmacodynamics, and toxicological aspects of compounds like acetaminophen provide insights into the metabolism, efficacy, and safety profiles of acetamide derivatives. This research is crucial for understanding the therapeutic potential and risks associated with these chemicals (Peltoniemi et al., 2016).

Novel Therapeutic Mechanisms

Exploration into novel mechanisms of action for therapeutic uses, such as the analgesic effects of acetaminophen and its metabolites, underscores the continuous search for deeper understanding and innovative applications of acetamide derivatives in medicine (Ohashi & Kohno, 2020).